Cas no 139565-87-0 (3,5-Octadiyne-2,7-dione (9CI))

3,5-Octadiyne-2,7-dione (9CI) structure
3,5-Octadiyne-2,7-dione (9CI) structure
Product Name:3,5-Octadiyne-2,7-dione (9CI)
CAS No:139565-87-0
MF:C8H6O2
MW:134.13204240799
CID:1020145
PubChem ID:45085430
Update Time:2025-04-20

3,5-Octadiyne-2,7-dione (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,5-Octadiyne-2,7-dione (9CI)
    • octa-3,5-diyne-2,7-dione
    • SCHEMBL16885819
    • DTXSID40665814
    • 139565-87-0
    • Inchi: 1S/C8H6O2/c1-7(9)5-3-4-6-8(2)10/h1-2H3
    • InChI Key: GNIPZQAYKNGALN-UHFFFAOYSA-N
    • SMILES: O=C(C#CC#CC(C)=O)C

Computed Properties

  • Exact Mass: 134.03678
  • Monoisotopic Mass: 134.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 0.9

Experimental Properties

  • PSA: 34.14
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